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Compound of Interest

Compound Name: N-Ethyl Hexylone hydrochloride

Cat. No.: B2422576 Get Quote

An In-depth Technical Guide to N-Ethyl Hexylone
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Ethyl Hexylone hydrochloride,

a synthetic cathinone. The document details its chemical properties, pharmacological profile,

analytical methodologies, and toxicological aspects, tailored for a scientific audience.

Chemical and Physical Properties
N-Ethyl Hexylone hydrochloride is an analytical reference standard categorized as a

synthetic cathinone.[1][2] It is an analogue of other beta-keto methylenedioxyamphetamines,

such as methylone.[3]

The chemical and physical data for N-Ethyl Hexylone hydrochloride are summarized below.
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Property Value Reference

Formal Name

1-(1,3-benzodioxol-5-yl)-2-

(ethylamino)-1-hexanone,

monohydrochloride

[1]

CAS Number 27912-41-0 [1][2][4][5]

Molecular Formula C₁₅H₂₁NO₃ • HCl [1]

Formula Weight 299.8 g/mol [1][4]

Purity ≥98% [1][4]

Formulation A crystalline solid [1]

SMILES
O=C(C(CCCC)NCC)C1=CC(O

CO2)=C2C=C1.Cl
[1]

InChI Key
YQWLISQAEVANFT-

UHFFFAOYSA-N
[1]

Chemical Structure: The structure of N-Ethyl Hexylone features a 1,3-benzodioxole ring

system, a hexanone backbone, and an ethylamino group at the alpha position.

Solubility Data:

Solvent Solubility Reference

DMF 2.5 mg/mL [1][6]

DMSO 14 mg/mL [1][6]

Ethanol 0.25 mg/mL [1][6]

Methanol 1 mg/mL [1]

PBS (pH 7.2) 3 mg/mL [1][6]

Pharmacology and Mechanism of Action
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While specific pharmacological studies on N-Ethyl Hexylone are limited, its mechanism of

action can be inferred from its structural similarity to other synthetic cathinones. The structurally

related compound, N-ethylhexedrone (NEH), is a norepinephrine-dopamine reuptake inhibitor

(NDRI).[7] NEH demonstrates a high affinity for the dopamine transporter (DAT) and the

norepinephrine transporter (NET), with IC₅₀ values of 46.7 nM and 97.8 nM, respectively.[7] It is

presumed that N-Ethyl Hexylone acts similarly by blocking these transporters, leading to

increased extracellular concentrations of dopamine and norepinephrine in the synapse, which

produces stimulant effects.[8]

Pre-clinical studies on NEH have shown it strongly inhibits DAT, NET, and the serotonin

transporter (SERT).[9][10][11] This inhibition is responsible for the psychostimulant effects,

such as euphoria, stimulation, and increased sociability.[12]

Presumed Mechanism of N-Ethyl Hexylone at a Dopaminergic Synapse
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Caption: Presumed mechanism of N-Ethyl Hexylone blocking dopamine reuptake at the

synapse.
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The identification and quantification of synthetic cathinones like N-Ethyl Hexylone in biological

and seized materials rely on advanced analytical techniques. Due to the structural similarity

among cathinone derivatives, methods with high specificity are required.[12] Commonly

employed techniques include gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-tandem mass spectrometry (LC-MS/MS) or high-resolution mass spectrometry

(LC-HRMS).[12][13][14]

This protocol is adapted from established methods for quantifying similar synthetic cathinones

in whole blood.[8][14][15]

1. Sample Preparation and Extraction:

Pipette 100 µL of calibrator, control, or unknown blood sample into a microcentrifuge tube.

Add an internal standard solution (e.g., 25 µL of MDMA-d₅ at 0.25 µg/mL).

Add 50 µL of a basic buffer (e.g., sodium carbonate) to raise the pH.

Perform liquid-liquid extraction by adding 500 µL of an organic solvent (e.g., ethyl acetate),

vortexing for 5 minutes, and centrifuging at 3000 rpm for 5 minutes.

Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of mobile phase.

2. Chromatographic Conditions (LC):

Instrument: UHPLC system.

Column: A C18 reversed-phase column (e.g., Phenomenex Kinetex C18, 50 mm x 3.0 mm,

2.6 µm).[13]

Mobile Phase A: 10 mM ammonium formate with 0.1% formic acid in water.

Mobile Phase B: Acetonitrile with 0.1% formic acid.
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Gradient: A time-programmed gradient from 5% to 95% Mobile Phase B over approximately

10-15 minutes.

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

3. Mass Spectrometry Conditions (MS/MS):

Instrument: Triple quadrupole mass spectrometer.

Ionization: Electrospray ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions must be determined for N-

Ethyl Hexylone and the internal standard. For N-Ethyl Hexylone (m/z 264.1 from the free

base), characteristic product ions would be identified through infusion experiments.

4. Validation:

The method should be validated for linearity, limit of detection (LOD), limit of quantification

(LOQ), precision, accuracy, and specificity according to forensic toxicology standards.[14]
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General Workflow for Quantification of N-Ethyl Hexylone in Blood
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Caption: A typical experimental workflow for the quantification of N-Ethyl Hexylone.
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Synthesis Overview
The synthesis of N-Ethyl Hexylone hydrochloride falls under the general synthesis routes for

aryl-alpha-aminoketone derivatives. The synthesis was first described in a 1964 patent by

Boehringer Ingelheim, which covers a broad class of related compounds.[12][13] A common

method involves the alpha-bromination of a substituted hexanophenone precursor, followed by

nucleophilic substitution with ethylamine.

Logical Synthesis Relationship for N-Ethyl Hexylone
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Caption: Logical diagram of the precursor relationships in N-Ethyl Hexylone synthesis.

Toxicology and Clinical Effects
Limited toxicological data is available specifically for N-Ethyl Hexylone. However, the adverse

effects are expected to be similar to other synthetic cathinones, which can include

sympathomimetic toxicity.[12]
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Reported Effects of Related Cathinones (e.g., NEH):

Psychological: Euphoria, stimulation, empathy, increased talkativeness, insomnia, anxiety,

and paranoia.[12]

Physiological: Tachycardia, hypertension, chest pain, and hyperthermia.[12]

Toxicological Case Data (for N-Ethylhexedrone - NEH): Data from toxicological reports

involving the related compound N-ethylhexedrone (NEH) show a wide range of blood

concentrations associated with intoxication.

Case Type
NEH Concentration in
Blood (ng/mL)

Reference

Driving Under the Influence

(Case 1)
8 [15]

Driving Under the Influence

(Case 2)
34 [12]

Driving Under the Influence

(Case 3)
37 [15]

Fatal Intoxication 145 [14]

Fatal Intoxication (with other

substances)
285 [12]

Note: The data in this table is for N-ethylhexedrone (NEH), a structurally similar but distinct

compound from N-Ethyl Hexylone. This information is provided for context due to the scarcity of

data on N-Ethyl Hexylone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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